Cas no 1616071-22-7 (Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate)

• Product Name: Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
• CAS No: 1616071-22-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5628935
• PubChem ID: 90254134
• Update Time: 2025-05-21

Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15840867
• 1616071-22-7
• ethyl5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
• D71916
• ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
• JNTBIBBVCBPPLT-UHFFFAOYSA-N
• MFCD32706637
• 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-5-oxo-, ethyl ester
• DB-108945
• ethyl 5-oxo-7,8-dihydro-6H-quinoline-2-carboxylate
• Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate

• Inchi： 1S/C12H13NO3/c1-2-16-12(15)10-7-6-8-9(13-10)4-3-5-11(8)14/h6-7H,2-5H2,1H3
• InChI Key： JNTBIBBVCBPPLT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C(=O)OCC)N=C2CCC1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• pka: 0.11±0.20(Predicted)

Additional information on Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate

Comprehensive Guide to Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate (CAS No. 1616071-22-7): Properties, Applications, and Market Insights

Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate (CAS No. 1616071-22-7) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This ester derivative of tetrahydroquinoline has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for "Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate uses" or "CAS 1616071-22-7 suppliers," reflecting its growing importance in synthetic chemistry.

The molecular structure of Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate features a fused bicyclic system with a ketone group at the 5-position and an ester moiety at the 2-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing "quinoline-based bioactive molecules," a trending topic in medicinal chemistry circles. The compound's molecular weight of 219.24 g/mol and purity specifications (>97% by HPLC) are critical parameters for buyers searching for "high-purity CAS 1616071-22-7."

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